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Compound of Interest

Compound Name: Alpiniaterpene A

Cat. No.: B12323115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and

structural elucidation of Alpiniaterpene A, a novel cadinane sesquiterpene. The information is

compiled from the first report of this natural product, offering a detailed resource for

researchers in natural product chemistry, pharmacology, and drug development.

Discovery and Source
Alpiniaterpene A was first isolated from the rhizomes of Alpinia officinarum Hance, a plant

belonging to the Zingiberaceae family.[1] Alpinia officinarum, commonly known as lesser

galangal, has a long history of use in traditional medicine, particularly in Asia, for treating a

variety of ailments.[2][3][4][5] The discovery of Alpiniaterpene A adds to the diverse array of

phytochemicals identified from this plant, which include flavonoids, diarylheptanoids, and

volatile oils.

Structural Elucidation
The structure of Alpiniaterpene A was determined through a combination of advanced

spectroscopic and computational methods. The primary techniques employed were High-

Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS) and extensive Nuclear

Magnetic Resonance (NMR) spectroscopy. The absolute configuration of the molecule was

established using quantum chemical Circular Dichroism (CD) calculations.
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Table 1: Spectroscopic Data for Alpiniaterpene A

Data Type Value/Description

Molecular Formula C₁₆H₂₂O₄

Molecular Weight 278.34 g/mol

¹³C NMR Data not available in the abstract

¹H NMR Data not available in the abstract

HR-ESI-MS Specific m/z not available in the abstract

CAS Number 1448667-05-7

Note: Detailed NMR and MS values are typically found in the full research publication and are

not available in the initial abstracts.

Experimental Protocols
The following is a generalized description of the experimental workflow for the isolation and

characterization of Alpiniaterpene A, based on the initial report.

Isolation of Alpiniaterpene A
The isolation of Alpiniaterpene A from the rhizomes of Alpinia officinarum involved a multi-step

process utilizing various column chromatographic techniques. A generalized workflow is

depicted below.
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Figure 1: Generalized workflow for the isolation of Alpiniaterpene A.
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Structure Identification
The purified compound was subjected to a suite of analytical techniques to determine its

chemical structure and stereochemistry.

Structural Analysis
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Figure 2: Methodological flow for the structural elucidation of Alpiniaterpene A.

Biological Activity and Signaling Pathways
The initial publication reporting the discovery of Alpiniaterpene A focused on its isolation and

structure elucidation. As such, there is no information available in this primary report regarding

its biological activity or its effects on any signaling pathways. Further research is required to

investigate the potential pharmacological properties of this novel sesquiterpene. The diverse

biological activities reported for other compounds from Alpinia officinarum, such as anti-

inflammatory, antimicrobial, and anticancer effects, suggest that Alpiniaterpene A may also

possess interesting biological properties worthy of investigation.
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Conclusion
Alpiniaterpene A is a recently identified cadinane sesquiterpene isolated from the rhizomes of

Alpinia officinarum. Its structure was rigorously determined using modern spectroscopic and

computational techniques. This discovery highlights the continued potential of traditional

medicinal plants as sources of novel chemical entities. Future studies are warranted to explore

the pharmacological potential of Alpiniaterpene A and to understand its mechanism of action

at a molecular level.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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